2-(4-Hydroxyphenyl)pyrimidine-5-carbonitrile

• CAS No.: 77017-54-0
• Molecular Formula: C11H7N3O
• Molecular Weight: 197.19 g/mol
• IUPAC Name: 2-(4-hydroxyphenyl)pyrimidine-5-carbonitrile
• InChI: InChI=1S/C11H7N3O/c12-5-8-6-13-11(14-7-8)9-1-3-10(15)4-2-9/h1-4,6-7,15H
• InChI Key: GRGMIJPPFZPMOE-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NC=C(C=N2)C#N)O

Description

2-(4-Hydroxyphenyl)pyrimidine-5-carbonitrile is a useful research compound. Its molecular formula is C11H7N3O and its molecular weight is 197.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 ml abs. triethylamine, 50 ml abs. pyridine, 17.3 g (0.1 mol) 4-hydroxybenzamidine-hydrochloride and 11 g (0.1 mol) α-cyano-β-dimethylamino-acroleine are heated upon stirring for 6 hours to 80° C. Dark brown colored reaction mixture is poured on ice/concentrated H2SO4 (500 g/50 ml), the precipitate is removed by suction, washed thoroughly with water and recrystallized from methanol/activated carbon. The yield is 12.8 g (65% of the theoretical value). m.p.: 160-262 (sublimed).